6-[3-(Dimethylamino)pyrrolidin-1-yl]pyridin-3-amine

• CAS RN: 1211530-56-1
• Molecular Formula: C11H18N4
• Molecular Weight: 206.29 g/mol
• IUPAC Name: 6-[3-(dimethylamino)pyrrolidin-1-yl]pyridin-3-amine
• InChI: InChI=1S/C11H18N4/c1-14(2)10-5-6-15(8-10)11-4-3-9(12)7-13-11/h3-4,7,10H,5-6,8,12H2,1-2H3
• InChI Key: YMTSCQAEHHZTLJ-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1CCN(C1)C2=NC=C(C=C2)N

Description

6-[3-(Dimethylamino)pyrrolidin-1-yl]pyridin-3-amine is a useful research compound. Its molecular formula is C11H18N4 and its molecular weight is 206.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a solution of 2-chloro-5-nitropyridine (500 mg, 3.1 mmol) in THF (30 mL) was added N,N-dimethylpyrrolidin-3-amine (400 mg, 3.5 mmol) and triethylamine (0.64 mL, 4.6 mmol) and the reaction mixture was stirred at room temperature for 16 h. The reaction mixture was concentrated to dryness, the residue was dissolved in dichloromethane and washed with 1 N HCl aq. and water. The organic layer was dried over anhydrous sodium sulfate, filtered and the filtrate was concentrated to dryness. The residue was dissolved in tetrahydrofuran (30 mL), degassed with nitrogen, charged with catalytic 10 wt. % Pd/C (0.3 g) and the reaction mixture was placed under an atmosphere of hydrogen (40 Psi) until the reduction was complete as indicated by LCMS analysis. The reaction mixture was filtered over diatomaceous earth and the filtrate was concentrated to provide the desired product (360 mg, 56%) as a purple solid: ESI MS m/z 207 [C11H18N4+H]+.

Synthesis routes and methods II

Procedure details

Following General procedure H, 2-chloro-5-nitropyridine (500 mg, 3.1 mmol) was reacted with N,N-dimethylpyrrolidin-3-amine (400 mg, 3.5 mmol) followed by reduction to afford the desired product (360 mg, 56%) as a purple solid: ESI MS m/z 207 [C11H18N4+H]+.